Cas no 2248344-93-4 (1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2248344-93-4
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 6250756
• PubChem ID: 165827244
• Update Time: 2025-10-29

1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• 2248344-93-4
• 1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• EN300-1589951

• Inchi： 1S/C14H21N3O4/c1-14(2,3)21-13(20)17-6-9(10(7-17)12(18)19)11-5-15-8-16(11)4/h5,8-10H,6-7H2,1-4H3,(H,18,19)/t9-,10-/m1/s1
• InChI Key： ZSEUCUUPHWHLDN-NXEZZACHSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@H](C2=CN=CN2C)C1)=O

Computed Properties

• Exact Mass: 295.15320616g/mol
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 2248344-93-4)

The compound 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 2248344-93-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyrrolidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a 1-methyl-1H-imidazol-5-yl substituent, this compound serves as a versatile intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic diseases.

In recent years, the demand for Boc-protected amino acid derivatives like this compound has surged due to their critical role in peptide synthesis and medicinal chemistry. The tert-butoxycarbonyl group is widely used to protect amines during multi-step synthetic processes, ensuring high yields and selectivity. Meanwhile, the imidazole moiety is a key pharmacophore found in many FDA-approved drugs, making this compound a valuable building block for designing novel therapeutics. Its carboxylic acid functionality further enhances its utility by enabling conjugation with other molecular fragments.

From an SEO perspective, users frequently search for terms such as "Boc-protected pyrrolidine derivatives", "imidazole-containing pharmaceutical intermediates", and "CAS 2248344-93-4 applications". These queries reflect the growing interest in this compound’s synthetic and biological relevance. Additionally, the rise of AI-driven drug discovery has amplified the need for high-quality intermediates like this, as computational models increasingly predict their efficacy in virtual screening campaigns.

The synthesis of 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including N-Boc protection, pyrrolidine functionalization, and imidazole incorporation. Advanced techniques such as HPLC purification and NMR characterization ensure the compound’s high purity and structural integrity, which are essential for downstream applications. Its stability under standard laboratory conditions makes it a reliable choice for researchers.

Beyond its synthetic utility, this compound aligns with current trends in green chemistry and sustainable pharmaceutical manufacturing. Researchers are exploring eco-friendly solvents and catalytic methods to produce such intermediates with minimal environmental impact. This focus on sustainability resonates with global initiatives to reduce the carbon footprint of chemical production.

In summary, 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 2248344-93-4) represents a cutting-edge tool for modern drug development. Its structural complexity, combined with its relevance to peptide chemistry and enzyme inhibition, positions it as a critical asset in both academic and industrial research. As the pharmaceutical landscape evolves, this compound is poised to play an even greater role in addressing unmet medical needs.